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Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethoxyphenylacetone, also known as Veratryl Acetone, is an aromatic ketone that

serves as a valuable intermediate in synthetic organic chemistry.[1][2] Its chemical structure,

featuring a substituted benzene ring, makes it a precursor in the synthesis of various

compounds, notably in the pharmaceutical industry.[3] This technical guide provides a

comprehensive overview of the chemical properties, structure, and relevant experimental

protocols for 3,4-Dimethoxyphenylacetone.

Chemical Structure
The structure of 3,4-Dimethoxyphenylacetone consists of a benzene ring substituted with two

methoxy groups at the 3 and 4 positions, and a propan-2-one group attached to the first

position of the ring via a methylene bridge.[1]

Key Structural Features:

Aromatic Ring: A stable phenyl group.

Methoxy Groups (-OCH₃): Two electron-donating groups on the aromatic ring.
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Ketone Group (C=O): A reactive carbonyl functional group.

The presence of these functional groups dictates the chemical reactivity and potential

applications of the molecule.

Chemical Identifiers
Identifier Value

IUPAC Name 1-(3,4-dimethoxyphenyl)propan-2-one[2][3]

CAS Number 776-99-8[2][4]

Molecular Formula C₁₁H₁₄O₃[2][4]

Molecular Weight 194.23 g/mol [2][4]

InChI
InChI=1S/C11H14O3/c1-8(12)6-9-4-5-10(13-

2)11(7-9)14-3/h4-5,7H,6H2,1-3H3[2][5]

InChIKey UMYZWICEDUEWIM-UHFFFAOYSA-N[2][5]

Canonical SMILES CC(=O)CC1=CC(=C(C=C1)OC)OC[1][4]

Synonyms

Veratryl acetone, 2-Propanone, 1-(3,4-

dimethoxyphenyl)-, 3,4-Dimethoxybenzyl methyl

ketone, Veratryl-2-propanone[2][5]

Physicochemical Properties
The physical and chemical properties of 3,4-Dimethoxyphenylacetone are summarized in the

table below. It is important to note that there are some discrepancies in the reported values for

melting and boiling points across different sources, which may be attributed to different

experimental conditions or purities of the samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.fishersci.ca/shop/products/3-4-dimethoxyphenylacetone-97-thermo-scientific/p-7044252
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.biosynth.com/p/FD71198/776-99-8-34-dimethoxyphenylacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.biosynth.com/p/FD71198/776-99-8-34-dimethoxyphenylacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.biosynth.com/p/FD71198/776-99-8-34-dimethoxyphenylacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.chemeo.com/cid/59-407-5/3-4-Dimethoxyphenylacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.chemeo.com/cid/59-407-5/3-4-Dimethoxyphenylacetone
https://wap.guidechem.com/encyclopedia/3-4-dimethoxyphenylacetone-dic6934.html
https://www.biosynth.com/p/FD71198/776-99-8-34-dimethoxyphenylacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C776998
https://www.chemeo.com/cid/59-407-5/3-4-Dimethoxyphenylacetone
https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance

White to off-white crystalline

solid, or clear yellow to brown

viscous liquid.[1][6]

[1][6]

Odor
Faint aromatic, medicinal, or

acetone-like.[1][6]
[1][6]

Melting Point 117-119 °C, 136-139 °C [6][7]

Boiling Point

198 °C, 135 °C, 154-158 °C (at

12 mmHg), 167 °C (at 17

mmHg)

[3][4][6][7]

Density
1.056 g/cm³, 1.153 g/cm³ (at 0

°C), 1.115 g/mL (at 25 °C)
[4][6][8]

Flash Point 113 °C, >110°C [3][4]

Refractive Index 1.5358 (at 20 °C), 1.54 [8]

Solubility

Insoluble in water.[1][3][7]

Soluble in organic solvents like

chloroform and methanol.[7]

[1][3][7]

Stability

Stable under normal

temperatures and pressures.

[3][6]

[3][6]

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenylacetone
Two common methods for the synthesis of 3,4-Dimethoxyphenylacetone are outlined below.

1. Wacker Oxidation of Methyl Eugenol

This method involves the oxidation of methyl eugenol in the presence of a palladium catalyst.

[8][9]
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Wacker Oxidation of Methyl Eugenol

Reaction Setup

Reaction

Workup

Purification

Methyl Eugenol (1 mmol) in THF/water (4:1)

Heat to reflux

10% Pd/C (0.05 mmol) KBrO3 (3 mmol)

Monitor by TLC

Dilute with water

Filter

Extract with ethyl acetate

Wash organic layers with water

Dry over anhydrous sodium sulfate

Concentrate under reduced pressure

Column Chromatography

3,4-Dimethoxyphenylacetone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemical Synthesis Pathway

Step 1: Epoxidation

Step 2: Isomerization

Isoeugenol Methyl Ether

Electrolysis in water/aprotic solvent with Br- ions

Intermediate Epoxide

Heating in an inert organic solvent

3,4-Dimethoxyphenylacetone

Catalytic amounts of Lithium Salts (LiI, LiBr, or LiClO4)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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